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Compound of Interest

Compound Name: 1-[4-(Pentyloxy)phenyl]ethan-1-ol

Cat. No.: B13256946

Get Quote

This technical guide provides a comprehensive overview of 1-[4-(pentyloxy)phenyl]ethan-1-
ol, a chiral alcohol with significant potential as a versatile intermediate in synthetic organic

chemistry. This document is intended for researchers, scientists, and professionals in drug

development and materials science who require a detailed understanding of its synthesis,

characterization, and potential applications.

Introduction and Chemical Identity
1-[4-(pentyloxy)phenyl]ethan-1-ol is an aromatic alcohol characterized by a phenyl ring

substituted with a pentyloxy group and a 1-hydroxyethyl group. The presence of a chiral center

at the carbinol carbon makes this molecule a valuable building block for the synthesis of

enantiomerically pure compounds.

CAS Number:

(1R)-1-[4-(pentyloxy)phenyl]ethanol: 125574-54-1[1]

Racemic 1-[4-(pentyloxy)phenyl]ethan-1-ol: A specific CAS number for the racemic mixture

is not readily available in common chemical databases.
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The molecular structure features both a hydrogen bond donor (the hydroxyl group) and two

hydrogen bond acceptors (the hydroxyl and ether oxygens), influencing its solubility and

interaction with other molecules.

Physicochemical Properties
The following table summarizes the key computed physicochemical properties for (1R)-1-[4-

(pentyloxy)phenyl]ethanol. These properties are essential for understanding its behavior in

various chemical and biological systems.

Property Value Source

Molecular Formula C13H20O2 PubChem[1]

Molecular Weight 208.30 g/mol PubChem[1]

XLogP3-AA 3.2 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Exact Mass 208.146329876 Da PubChem[1]

Topological Polar Surface Area 29.5 Å² PubChem[1]

Complexity 151 PubChem[1]

Synthesis and Methodologies
The primary and most direct route to 1-[4-(pentyloxy)phenyl]ethan-1-ol is through the

reduction of its corresponding ketone, 1-[4-(pentyloxy)phenyl]ethanone. This precursor is a

stable and commercially available compound. The synthesis can be approached as a two-step

process: etherification to form the ketone, followed by reduction to the target alcohol.

Workflow for the Synthesis of 1-[4-
(pentyloxy)phenyl]ethan-1-ol
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Step 1: Synthesis of Precursor Ketone

Step 2: Reduction to Target Alcohol

4-Hydroxyacetophenone

Etherification

1-Bromopentane,
K2CO3, Acetone

1-[4-(pentyloxy)phenyl]ethanone

Purification

Reduction

NaBH4, Methanol

1-[4-(pentyloxy)phenyl]ethan-1-ol

Workup &
Purification

Purified
1-[4-(pentyloxy)phenyl]ethan-1-ol

NMR Spectroscopy
(¹H, ¹³C)

Infrared Spectroscopy
(FT-IR)

Mass Spectrometry
(GC-MS or LC-MS)

Structure and Purity
Confirmed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (1R)-1-[4-(pentyloxy)phenyl]ethanol | C13H20O2 | CID 25324369 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-[4-
(pentyloxy)phenyl]ethan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13256946/docs#an-in-depth-technical-guide-to-1-4-
pentyloxy-phenyl-ethan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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